Cas no 383167-25-7 (<br>2-({6-[(4-chlorophenyl)amino][1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl}amino)eth anol)

• Product Name: <br>2-({6-[(4-chlorophenyl)amino][1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl}amino)eth anol
• CAS No: 383167-25-7
• Molecular Formula: C₁₂H₁₁N₆O₂Cl
• Molecular Weight: 306.708
• CID: 3103079
• PubChem ID: 2060993

<br>2-({6-[(4-chlorophenyl)amino][1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl}amino)eth anol Properties

Names and Identifiers

• <br>2-({6-[(4-chlorophenyl)amino][1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl}amino)eth anol
• 2-({6-[(4-chlorophenyl)amino][1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl}amino)ethanol
• 2-((6-((4-Chlorophenyl)amino)-[1,2,5]oxadiazolo[3,4-b]pyrazin-5-yl)amino)ethan-1-ol
• Oprea1_349186
• 2-({6-[(4-CHLOROPHENYL)AMINO]-[1,2,5]OXADIAZOLO[3,4-B]PYRAZIN-5-YL}AMINO)ETHAN-1-OL
• 383167-25-7
• 2-[[5-(4-chloroanilino)-[1,2,5]oxadiazolo[3,4-b]pyrazin-6-yl]amino]ethanol
• CS-0327499
• 2-({6-[(4-chlorophenyl)amino][1,2,5]oxadiazolo[3,4-{b}]pyrazin-5-yl}amino)ethanol
• STK748660
• AKOS005607721

• InChIKey： WAYWAGADDWYRQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11ClN6O2/c13-7-1-3-8(4-2-7)15-10-9(14-5-6-20)16-11-12(17-10)19-21-18-11/h1-4,20H,5-6H2,(H,14,16,18)(H,15,17,19)

Computed Properties

• Exact Mass: 306.0632013Da
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 306.0632013Da
• Heavy Atom Count: 21
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines